Cas no 1118787-65-7 (2-{3-Cyano-7-hydroxy-5-methylpyrazolo1,5-apyrimidin-6-yl}acetic Acid)

• Product Name: 2-{3-Cyano-7-hydroxy-5-methylpyrazolo1,5-apyrimidin-6-yl}acetic Acid
• CAS No: 1118787-65-7
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 4572214
• PubChem ID: 39870653
• Update Time: 2024-11-04

2-{3-Cyano-7-hydroxy-5-methylpyrazolo1,5-apyrimidin-6-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-Cyano-7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetic Acid
• Pyrazolo[1,5-a]pyrimidine-6-acetic acid, 3-cyano-7-hydroxy-5-methyl-
• 2-(3-Cyano-7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetic acid
• EN300-41545
• AB01002790-01
• Z421797982
• J-002653
• 2-(3-cyano-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidin-6-yl)acetic acid
• {3-cyano-5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidin-6-yl}acetic acid
• CS-0248824
• 1118787-65-7
• G19925
• 2-{3-cyano-7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidin-6-yl}aceticacid
• 2-{3-Cyano-7-hydroxy-5-methylpyrazolo1,5-apyrimidin-6-yl}acetic Acid

• Inchi： 1S/C10H8N4O3/c1-5-7(2-8(15)16)10(17)14-9(13-5)6(3-11)4-12-14/h4,17H,2H2,1H3,(H,15,16)
• InChI Key： SZKPNMKXCWXUCA-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C(O)=C(CC(O)=O)C(C)=N2

Computed Properties

• Exact Mass: 232.06
• Monoisotopic Mass: 232.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 275-277 °C
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-{3-Cyano-7-hydroxy-5-methylpyrazolo1,5-apyrimidin-6-yl}acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)